Cas no 171806-97-6 ({[4-(benzyloxy)phenyl]formamido}acetic acid)

• Product Name: {[4-(benzyloxy)phenyl]formamido}acetic acid
• CAS No: 171806-97-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 4612487
• Update Time: 2025-10-17

{[4-(benzyloxy)phenyl]formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[4-(benzyloxy)phenyl]formamido}acetic acid
• Glycine, N-[4-(phenylmethoxy)benzoyl]-

• Inchi： 1S/C16H15NO4/c18-15(19)10-17-16(20)13-6-8-14(9-7-13)21-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key： FXMAMTNSEWYEQC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)C1=CC=C(OCC2=CC=CC=C2)C=C1

Additional information on {[4-(benzyloxy)phenyl]formamido}acetic acid

Comprehensive Overview of {[4-(benzyloxy)phenyl]formamido}acetic acid (CAS No. 171806-97-6)

{[4-(benzyloxy)phenyl]formamido}acetic acid (CAS No. 171806-97-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzyloxyphenylformamidoacetic acid, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

{[4-(benzyloxy)phenyl]formamido}acetic acid is a derivative of formic acid with a benzyl ether and an amide functional group. The molecular formula of this compound is C₁₄H₁₃NO₄, and its molecular weight is approximately 263.25 g/mol. The presence of the benzyl ether group imparts hydrophobic characteristics to the molecule, while the amide group contributes to its polar nature. These properties make it an interesting candidate for various pharmaceutical applications.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. This solubility profile can be advantageous in formulating drug delivery systems that require controlled release or targeted delivery mechanisms.

Synthesis Methods

The synthesis of {[4-(benzyloxy)phenyl]formamido}acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-benzyloxybenzaldehyde with glycine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds via an amide bond formation between the carboxylic acid group of glycine and the aldehyde group of 4-benzyloxybenzaldehyde.

An alternative approach involves the use of 4-benzyloxyaniline and chloroacetic acid in a nucleophilic substitution reaction followed by hydrolysis to form the final product. This method offers higher yields and better purity, making it suitable for large-scale production.

Biological Activities

{[4-(benzyloxy)phenyl]formamido}acetic acid has been investigated for its potential therapeutic applications due to its unique chemical structure. Recent studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, {[4-(benzyloxy)phenyl]formamido}acetic acid has also shown promise as an antitumor agent. Research conducted on various cancer cell lines has indicated that this compound can induce apoptosis and cell cycle arrest, thereby inhibiting tumor growth. The mechanism of action is believed to involve the modulation of key signaling pathways such as p53 and PI3K/Akt.

Clinical Applications and Future Prospects

The potential clinical applications of {[4-(benzyloxy)phenyl]formamido}acetic acid are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, suggesting that this compound could be a valuable addition to the existing arsenal of anti-inflammatory and antitumor drugs.

In the field of pain management, {[4-(benzyloxy)phenyl]formamido}acetic acid has shown efficacy in reducing both acute and chronic pain in animal models. Its ability to target multiple pain pathways simultaneously makes it a promising candidate for developing novel analgesics with fewer side effects compared to traditional pain medications.

Conclusion

{[4-(benzyloxy)phenyl]formamido}acetic acid (CAS No. 171806-97-6) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive target for further investigation. As research in this area continues to advance, it is likely that new therapeutic uses for this compound will be discovered, contributing to the development of more effective treatments for various diseases.